Cas no 1805383-80-5 (3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid
• CAS No: 1805383-80-5
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4806913
• Update Time: 2025-06-07

3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-6-2-5(8(10)11)13-7(9(14)15)4(6)3-12/h2,8H,1H3,(H,14,15)
• InChI Key： QHYNGAGETTTZLA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(C(=O)O)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2

Additional information on 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1805383-80-5): An Emerging Compound in Medicinal Chemistry

3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1805383-80-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid is characterized by a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 6-position, and a methoxy group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The anticancer activity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for chronic administration in therapeutic settings.

To further explore the therapeutic potential of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported.

The synthesis of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has been optimized to ensure high yield and purity. Various synthetic routes have been developed, including a one-pot multicomponent reaction that combines readily available starting materials under mild conditions. This synthetic approach not only simplifies the production process but also reduces environmental impact by minimizing waste generation.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1805383-80-5) represents a promising candidate for the development of novel therapeutics in medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.